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Compound of Interest

Compound Name: Carbophenothion

Cat. No.: B1668428

An in-depth analysis of the toxicological effects and mechanisms of the organophosphate
insecticide carbophenothion on beneficial and other non-target insect populations.

Executive Summary

Carbophenothion, a potent organophosphate insecticide and acaricide, has a well-
documented history of high toxicity to a broad spectrum of organisms, including non-target
insects. This technical guide synthesizes available quantitative data on the lethal and sublethal
effects of carbophenothion on various beneficial insect species, outlines the experimental
methodologies used to determine these effects, and visually represents the primary mechanism
of action through its impact on the insect nervous system. The data clearly indicates that
carbophenothion poses a significant risk to key non-target insects, including pollinators,
predators, and parasitoids, underscoring the importance of integrated pest management
strategies that minimize reliance on broad-spectrum insecticides.

Introduction

Carbophenothion is a non-systemic insecticide and acaricide that has been used to control a
wide range of pests on various crops.[1] As an organophosphate, its mode of action involves
the inhibition of acetylcholinesterase (AChE), a critical enzyme in the nervous system of insects
and other animals.[2] While effective against target pests, the broad-spectrum nature of
carbophenothion raises significant concerns about its impact on non-target organisms,
particularly beneficial insects that play crucial roles in pollination and natural pest control. This
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guide provides a detailed overview of the toxicological effects of carbophenothion on these
vital insect populations.

Quantitative Toxicity Data

The following tables summarize the available quantitative data on the acute toxicity of
carbophenothion and other organophosphates to various non-target insect species. It is
important to note that specific toxicity data for carbophenothion on some species is limited; in
such cases, data for other organophosphates are provided as a proxy to indicate the general
toxicity of this chemical class.

Table 1: Acute Toxicity of Carbophenothion to Pollinators

. Common Exposure . Toxicity
Species Endpoint Source(s)
Name Route Value
Apis mellifera  Honey Bee Topical LD50 12.6 pg/g [3]
Megachile Alfalfa
rotundata Leafcutting Topical LD50 4.3 pgl/g [3]
(male) Bee
Megachile Alfalfa
rotundata Leafcutting Topical LD50 6.2 ug/g [3]
(female) Bee

Table 2: Acute Toxicity of Organophosphates to Insect Predators
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] Common Insecticid Exposure ) Toxicity
Species Endpoint Source(s)
Name e Route Value
Hippodami
Convergen _
a Chlorpyrifo )
t Lady Topical LD50 (72h) ~1.0 ug/g [4]
convergen
Beetle
s
Hippodami
Convergen
a
t Lady Diazinon Topical LD50 (72h) ~0.6 ug/g [4]
convergen
Beetle
s
Chrysoperl  Green Chlorpyrifo  Residual
_ LC50 (24h) 0.201 mg/L  [5]
a carnea Lacewing s Contact
Metaseiulu
Western )
S Azinphos- Not )
) ) Predatory N - Toxic [6]
occidentali ] methyl Specified
Mite
s
Table 3: Acute Toxicity of Organophosphates to Parasitic Wasps
] Common Insecticid Exposure ) Toxicity
Species Endpoint Source(s)
Name e Route Value
Trichogram )
Various 0.025 -
ma Parasitic Residual
Organopho LC50 2.20 mg [7]
evanescen  Wasp Contact
sphates Al/L
s
Chlorpyrifo
Sa
] - Dimethoate )
Aphytis Parasitic Residual Reduced (81[9]
melinus Wasp ’ ) Contact Longevity
Malathion,
Methidathi
on
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IOBC Toxicity Classification: The International Organisation for Biological Control (IOBC)
provides a classification system for the toxicity of pesticides to beneficial organisms. While a
specific IOBC rating for carbophenothion across a wide range of beneficials was not found,
organophosphates are generally rated as moderately to highly harmful to most beneficial
arthropods.[10][11][12]

Sublethal Effects

Beyond acute mortality, sublethal exposure to carbophenothion and other organophosphates
can have significant detrimental effects on the behavior, physiology, and reproductive success
of non-target insects. These effects can include:

Reduced Longevity: Organophosphate exposure has been shown to significantly reduce the
lifespan of parasitic wasps.[8][9]

o Impaired Reproduction: Sublethal doses can lead to reduced fecundity, lower egg-laying
rates, and skewed sex ratios in predators and parasitoids.[8][9][13][14]

+ Behavioral Alterations: Exposure can disrupt foraging efficiency, prey-seeking behavior, and
mobility in predators like lady beetles.[13]

o Developmental Issues: Sublethal chemical exposure can lead to stunted growth and reduced
survival rates of offspring.[13][14][15]

Experimental Protocols

The quantitative data presented in this guide are derived from various laboratory-based
toxicological studies. The following are detailed descriptions of the common experimental
protocols used to assess the toxicity of insecticides like carbophenothion to non-target
insects.

Acute Contact Toxicity (Topical Application)

This method is widely used to determine the lethal dose (LD50) of an insecticide when applied
directly to the insect's body.

o Test Organisms: A uniform group of insects of the same species, age, and sex are selected.
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Insecticide Preparation: The test insecticide, such as technical grade carbophenothion, is
dissolved in a volatile solvent like acetone to create a series of graded concentrations.

Application: A precise micro-volume (typically 1 pL) of each insecticide dilution is applied to
the dorsal thorax of each insect using a calibrated microapplicator. A control group is treated
with the solvent alone.

Observation: The treated insects are held in controlled conditions (temperature, humidity,
and photoperiod) with access to food. Mortality is assessed at specific time intervals (e.qg.,
24, 48, and 72 hours).

Data Analysis: The mortality data is subjected to probit analysis to calculate the LD50 value,
which is the dose estimated to be lethal to 50% of the test population, typically expressed in
micrograms of insecticide per gram of insect body weight (1g/g).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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